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Introduction
C-peptide, or connecting peptide, is a 31-amino acid polypeptide that is a byproduct of insulin

synthesis.[1] It is cleaved from proinsulin in the Golgi apparatus of pancreatic β-cells, resulting

in the formation of the mature insulin molecule.[1] Both insulin and C-peptide are then stored in

secretory vesicles and released into the bloodstream in equimolar amounts upon stimulation.[1]

Unlike insulin, which has a short half-life of 3-5 minutes and undergoes significant first-pass

metabolism in the liver, C-peptide has a longer half-life of 20-35 minutes and is primarily

cleared by the kidneys.[1][2][3] This makes C-peptide a more stable and reliable indicator of

endogenous insulin secretion.

Accurate measurement of C-peptide is crucial in various research and clinical settings,

including:
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Differentiating between type 1 and type 2 diabetes mellitus.[1][3]

Assessing pancreatic β-cell function.[2]

Evaluating hypoglycemia to distinguish between endogenous hyperinsulinism (e.g.,

insulinoma) and exogenous insulin administration.[1][4]

Monitoring patients after pancreatic or islet cell transplantation.[5]

These application notes provide detailed protocols for sample collection, processing, and

analysis to ensure the generation of high-quality, reproducible data for human C-peptide
measurement.

Signaling Pathway and Biological Context
C-peptide is co-secreted with insulin from pancreatic β-cells in response to glucose and other

secretagogues. The following diagram illustrates the synthesis and secretion pathway of insulin

and C-peptide.
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Caption: Synthesis and secretion of insulin and C-peptide from pancreatic β-cells.
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Experimental Protocols
Patient Preparation
For basal C-peptide measurements, patients should ideally be in a fasting state.

Fasting: An overnight fast of 8-16 hours is recommended.[1][5][6]

Stimulation Tests: For dynamic assessments of β-cell function, C-peptide can be measured

after a stimulation test, such as a mixed-meal tolerance test (MMTT) or glucagon stimulation.

[2][7]

Concurrent Glucose Measurement: It is highly recommended to collect a concurrent blood

sample for plasma glucose analysis to aid in the interpretation of C-peptide results.[1]

Sample Collection
The choice of sample type and collection tube is critical for C-peptide stability.

Recommended Sample Types: Serum or plasma are the primary matrices for C-peptide

analysis.[8]

Collection Tubes:

Serum: Use serum separator tubes (SST) with a gel barrier (gold or red/black speckled

top) or plain red-top tubes.[1][5][6]

Plasma: Use tubes containing potassium EDTA (K2-EDTA) as the anticoagulant (lavender

or pink top).
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Blood Sample Collection Workflow for C-peptide Analysis

Patient Preparation
(Fasting or Stimulated)

Perform Venipuncture

Collect Blood into Appropriate Tube
(Serum or K2-EDTA Plasma)

Gently Invert Tube 8-10 times

Allow Serum Tube to Clot
(30-60 minutes at room temperature)

For Serum Samples

Proceed to Sample Processing

For Plasma Samples

Click to download full resolution via product page

Caption: Workflow for blood sample collection for C-peptide analysis.

Sample Processing
Proper and timely processing of blood samples is essential to minimize pre-analytical

variability.
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Centrifugation:

Serum: After clotting for 30-60 minutes at room temperature, centrifuge the tubes at 1000-

1300 x g for 10-15 minutes.[9]

Plasma: Centrifuge K2-EDTA tubes promptly after collection at 1000-1300 x g for 10-15

minutes.

Aliquoting: Immediately after centrifugation, carefully aspirate the serum or plasma, avoiding

the gel barrier or buffy coat, and transfer it to a clean, labeled polypropylene tube.

Hemolysis Assessment: Visually inspect the sample for hemolysis (a reddish tinge).

Hemolysis can negatively affect C-peptide measurement, and hemolyzed samples should be

rejected if possible.[10][11][12] While some studies suggest C-peptide is less affected by

hemolysis than insulin, significant hemolysis can still lead to decreased C-peptide

concentrations.[10][11][12][13][14]

Sample Storage and Stability
The stability of C-peptide is dependent on the sample type, storage temperature, and duration.
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Sample Type
Storage
Temperature

Stability Reference(s)

Serum (Separated)
Room Temperature

(15-25°C)
Up to 24 hours [8][15]

Refrigerated (2-8°C) Up to 14 days [1][5][16][17]

Frozen (-20°C) Up to 14 days [1][5][16][17]

Frozen (-70°C or

-80°C)

Long-term (months to

years)
[9][18]

Plasma (K2-EDTA,

Separated)

Room Temperature

(15-25°C)
Up to 24 hours [15]

Refrigerated (2-8°C)
Up to 7 days (less

stable than serum)
[16]

Frozen (-20°C) Up to 30 days [16]

Whole Blood (Serum

Tube)

Room Temperature

(15-25°C)

Unstable, significant

decrease after 4 hours
[15]

Whole Blood (K2-

EDTA Tube)

Room Temperature

(15-25°C)

Stable for at least 24

hours
[2][15]

Refrigerated (2-8°C)
Stable for up to 120

hours
[15]

Note: For long-term studies, it is recommended to store aliquots at -70°C or -80°C to prevent

degradation from repeated freeze-thaw cycles.[9][18] C-peptide has been shown to be stable

for at least six freeze-thaw cycles.[15]

C-peptide Immunoassay Protocol (Example: ELISA)
This is a generalized protocol for a sandwich ELISA, a common method for C-peptide

quantification. Specific details may vary depending on the commercial kit used.

Principle of the Assay
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The C-peptide ELISA is a solid-phase enzyme-linked immunosorbent assay. A monoclonal

antibody specific for C-peptide is coated onto the wells of a microplate. Calibrators, controls,

and patient samples are added to the wells, and the C-peptide present binds to the immobilized

antibody. A second, enzyme-conjugated antibody (e.g., horseradish peroxidase - HRP) that

also recognizes C-peptide is then added, forming a "sandwich" of antibody-C-peptide-antibody-

enzyme complex. After a washing step to remove unbound components, a substrate solution is

added. The enzyme catalyzes a color change, and the intensity of the color is directly

proportional to the amount of C-peptide in the sample. The concentration is determined by

comparing the absorbance of the samples to a standard curve.[18]

Materials
C-peptide ELISA kit (containing antibody-coated microplate, calibrators, controls, HRP-

conjugated antibody, wash buffer concentrate, TMB substrate, and stop solution)[17][18]

Precision micropipettes and tips

Microplate reader capable of measuring absorbance at 450 nm (with a reference wavelength

of 620-630 nm if available)[18]

Microplate washer (optional)

Vortex mixer

Deionized or distilled water

Assay Procedure
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Generalized C-peptide ELISA Workflow

Prepare Reagents and Samples

Add Calibrators, Controls, and Samples to Wells

Add Enzyme-Conjugated Antibody

Incubate (e.g., 2 hours at room temperature)

Wash Plate (3-5 times)

Add TMB Substrate

Incubate (e.g., 15-30 minutes in the dark)

Add Stop Solution

Read Absorbance at 450 nm

Calculate Results

Click to download full resolution via product page

Caption: Generalized workflow for a C-peptide ELISA.
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Reagent Preparation: Prepare all reagents, calibrators, and controls according to the kit

manufacturer's instructions. This may involve reconstituting lyophilized components and

diluting concentrated buffers.[17][18]

Sample Addition: Pipette a specific volume (e.g., 20-50 µL) of calibrators, controls, and

samples into the appropriate wells of the microplate.[17][18] It is recommended to run all

samples and standards in duplicate.[18]

Conjugate Addition: Add the enzyme-conjugated antibody to each well.

Incubation: Cover the plate and incubate for the time and temperature specified in the kit

protocol (e.g., 2 hours at room temperature).[17]

Washing: Aspirate the contents of the wells and wash the plate multiple times with the diluted

wash buffer to remove any unbound material.

Substrate Reaction: Add the TMB substrate solution to each well and incubate in the dark for

a specified period (e.g., 15-30 minutes). A blue color will develop.

Stopping the Reaction: Add the stop solution to each well. The color will change from blue to

yellow.

Absorbance Measurement: Read the optical density (OD) of each well at 450 nm within 30

minutes of adding the stop solution.

Data Analysis: Generate a standard curve by plotting the mean absorbance for each

calibrator against its concentration. Use the standard curve to determine the C-peptide

concentration in the unknown samples.

Data Interpretation
C-peptide levels should be interpreted in the context of the patient's clinical condition, fasting

status, and concurrent glucose levels.
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C-peptide
Level

Insulin Level Glucose Level
Possible
Interpretation

Reference(s)

Low Low High Type 1 Diabetes [1][3]

Normal or High Normal or High High

Type 2 Diabetes,

Insulin

Resistance

[1][3]

High High Low

Endogenous

Hyperinsulinism

(e.g., Insulinoma,

Sulfonylurea

use)

[1][19]

Low High Low

Exogenous

Insulin

Administration

(Factitious

Hypoglycemia)

[1][19]

High Variable Variable

Chronic Kidney

Disease (due to

reduced

clearance)

[1][8]

Note: Reference ranges for C-peptide can vary depending on the laboratory and the specific

assay used.[1] A typical fasting reference range is approximately 1.1 to 4.4 ng/mL.[5]

Troubleshooting
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Issue Possible Cause(s) Solution(s)

Low C-peptide values across

all samples

Improper sample handling

(prolonged storage at room

temperature, hemolysis)

Follow strict sample collection

and processing protocols.

Reagent degradation

Check expiration dates and

storage conditions of kit

components.

High background signal in

ELISA
Insufficient washing

Increase the number of wash

steps or the volume of wash

buffer.

Contaminated reagents
Use fresh, properly stored

reagents.

Poor precision (high CV%

between duplicates)
Pipetting error

Ensure proper pipetting

technique and use calibrated

pipettes.

Incomplete mixing of reagents
Thoroughly mix all reagents

before use.

By adhering to these detailed application notes and protocols, researchers, scientists, and drug

development professionals can ensure the accurate and reliable measurement of human C-
peptide, leading to high-quality data for their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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